Cas no 193605-07-1 (Terrestrosin K)
Terrestrosin K Chemical and Physical Properties
Names and Identifiers
-
- 2)-O-b-D-glucopyranosyl-(1®
- 4)-b-D-galactopyranosyl)oxy]-26-(b-D-glucopyranosyloxy)-, (3b,5a,25R)- (9CI)
- TerrestrosinK
- (3beta,5alpha,25R)-3-[(O-beta-D-Galactopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→4)-beta-D-galactopyranosyl)oxy]-26-(beta-D-glucopyranosyloxy)-furost-20(22)-en-12-one
- (3beta,5alpha,25R)-3-[(O-beta-D-Galactopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-4)-beta-D-galactopyranosyl)oxy]-26-(beta-D-glucopyranosyloxy)-furost-20(22)-en-12-one
- Terrestrosin K
- (1R,2S,4S,8R,9S,12S,13S,16S,18S)-16-[(2R,3R,4R,5R,6R)-5-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxyme
- 16-[5-[4,5-Dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]o
- FT-0775505
- 193605-07-1
- CS-0032308
- AKOS037515254
- HY-N5078
- 16-[5-[4,5-Dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,9,13-trimethyl-6-[3-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-6-en-10-one
-
- Inchi: 1S/C51H82O24/c1-19(18-67-46-41(64)37(60)34(57)28(14-52)70-46)5-8-26-20(2)33-27(69-26)12-25-23-7-6-21-11-22(9-10-50(21,3)24(23)13-32(56)51(25,33)4)68-47-43(66)40(63)44(31(17-55)73-47)74-49-45(39(62)36(59)30(16-54)72-49)75-48-42(65)38(61)35(58)29(15-53)71-48/h19,21-25,27-31,33-49,52-55,57-66H,5-18H2,1-4H3/t19-,21+,22+,23-,24+,25+,27+,28-,29-,30-,31-,33+,34-,35-,36-,37+,38+,39+,40-,41-,42-,43-,44+,45-,46-,47-,48+,49+,50+,51-/m1/s1
- InChI Key: TVRRDUXJKROMDX-CPOOQVQCSA-N
- SMILES: O1C(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])=C(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@]1([H])[C@]2(C([H])([H])[H])C(C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])=O
Computed Properties
- Exact Mass: 1078.51960348 g/mol
- Monoisotopic Mass: 1078.51960348 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 14
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 75
- Rotatable Bond Count: 16
- Complexity: 1980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 30
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 383
- Molecular Weight: 1079.2
Experimental Properties
- Color/Form: Powder
- Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 202 º C (decomposition)
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
Terrestrosin K Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Terrestrosin K Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N5078-5mg |
Terrestrosin K |
193605-07-1 | 5mg |
¥3360 | 2022-08-30 | ||
| MedChemExpress | HY-N5078-10mg |
Terrestrosin K |
193605-07-1 | 10mg |
¥5710 | 2022-08-30 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3632-20mg |
Terrestrosin K |
193605-07-1 | 98% | 20mg |
$150 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3632-10mg |
Terrestrosin K |
193605-07-1 | 98% | 10mg |
$85 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2266-5 mg |
Terrestrosin K |
193605-07-1 | 5mg |
¥3060.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2266-10 mg |
Terrestrosin K |
193605-07-1 | 10mg |
¥5175.00 | 2022-04-26 | ||
| ChemScence | CS-0032308-5mg |
Terrestrosin K |
193605-07-1 | 5mg |
$336.0 | 2022-04-27 | ||
| ChemScence | CS-0032308-10mg |
Terrestrosin K |
193605-07-1 | 10mg |
$571.0 | 2022-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T11530-10mg |
Furost-20(22)-en-12-one,3-[(O-b-D-galactopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-b-D-galactopyranosyl)oxy]-26-(b-D-glucopyranosyloxy)-, (3b,5a,25R)- (9CI) |
193605-07-1 | ,HPLC≥98.5% | 10mg |
¥1222.0 | 2023-09-06 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce59774-1mg |
Terrestrosin K |
193605-07-1 | 98% | 1mg |
¥0.00 | 2023-09-07 |
Terrestrosin K Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Terrestrosin K
Terrestrosin K: A Comprehensive Overview of CAS No. 193605-07-1
Terrestrosin K, identified by the chemical compound code CAS No. 193605-07-1, is a naturally occurring molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, isolated from a specific strain of marine bacteria, exhibits a unique chemical structure that has prompted extensive investigation into its potential biological activities and therapeutic applications.
The molecular formula of Terrestrosin K is C30H40O6, and its structural complexity has intrigued scientists due to its intricate arrangement of hydroxyl and carbonyl groups. These functional groups contribute to its solubility in both water and organic solvents, making it a versatile candidate for various biochemical assays and drug formulation processes.
In recent years, Terrestrosin K has been the subject of numerous preclinical studies aimed at elucidating its pharmacological properties. Initial research has highlighted its potent antioxidant capabilities, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress-induced cellular damage. This property is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions, where oxidative damage plays a pivotal role in disease progression.
Furthermore, studies have demonstrated that Terrestrosin K possesses anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been shown to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Terrestrosin K could serve as a novel therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The antimicrobial properties of CAS No. 193605-07-1 have also been extensively studied. Research indicates that this compound exhibits broad-spectrum activity against various bacterial strains, including multidrug-resistant pathogens. The mechanism behind its antimicrobial efficacy appears to involve disruption of bacterial cell wall synthesis and interference with essential metabolic processes. This makes Terrestrosin K a promising candidate for developing new antibiotics to combat emerging resistant strains.
In addition to its biological activities, the structural uniqueness of Terrestrosin K has prompted investigations into its potential as a scaffold for drug design. By leveraging computational modeling and synthetic chemistry techniques, researchers have been able to modify the core structure of this compound to enhance its pharmacokinetic properties and target specificity. Such modifications hold promise for developing next-generation therapeutics with improved efficacy and reduced side effects.
The synthesis of CAS No. 193605-07-1 remains a challenging task due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for both research and commercial purposes. Techniques such as semi-synthesis, where key structural fragments are derived from natural sources while others are synthesized chemically, have proven particularly effective in overcoming synthetic hurdles.
Ethical considerations are paramount in the research and development of any new therapeutic agent. The sourcing of natural products like Terrestrosin K must be conducted responsibly to ensure the sustainability of marine ecosystems. Collaborative efforts between scientists, conservationists, and industry stakeholders are essential to balance the demand for these compounds with environmental preservation efforts.
The future prospects for Terrestrosin K are promising, with ongoing clinical trials assessing its efficacy in treating various diseases. As more data becomes available, it is expected that regulatory agencies will provide guidance on its approval as a therapeutic agent. The integration of traditional knowledge with modern scientific approaches will continue to drive innovation in this field.
In conclusion, CAS No. 193605-07-1, or more accurately referred to as Terrestrosin K , represents a significant advancement in natural product research with substantial potential for therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a cornerstone compound in the quest for novel treatments across multiple medical disciplines.
193605-07-1 (Terrestrosin K) Related Products
- 261958-91-2(26-O-beta-D-glucopyranosyl-(25R,S),5alpha-furost-20(22)-en-12-one-3beta,26-diol-3-O-beta-D-glucopyranosyl-(1->4)-beta-D-galactopyranoside)
- 301643-62-9(asparagusin A)
- 1265882-67-4((25R)-26-O-beta-D-glucopyranosyl-5beta-furost-20(22)-en-3beta,26-diol 3-O-beta-D-glucopyranosyl-(1->2)-O-beta-D-glucopyranoside)
- 24332-93-2(Delta(20(22))-sarsaparilloside)
- 172519-52-7(Chinenoside III)
- 1217183-85-1(26-O-beta-D-glucopyranosyl-(25R) 5alpha-furost-20(22)-en-12-one-2alpha,3beta,26-triol-3-O-beta-D-glucopyranosyl(1->4)-beta-D-galactopyranoside)
- 1130229-76-3((3beta,5alpha,25R)-26-(beta-D-glucopyranosyloxy)furost-20(22)-en-3-yl O-beta-D-xylopyranosyl-(1->3)-O-[beta-D-glucopyranosyl-(1->2)]-O-beta-D-glucopyranosyl-(1->4)-beta-D-galactopyranoside)
- 1233486-75-3((25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside)
- 1147845-85-9(26-O-beta-D-glucopyranosyl-(25R)-5alpha-furostan-20(22)-en-2alpha,3beta,26-triol-3-O-{beta-D-glucopyranosyl-(1->2)-O-beta-D-glucopyranosyl-(1->4)-beta-D-galactopyranoside})
- 172589-64-9(Furost-20(22)-en-6-one, 3-[(O-α-L-arabinopyranosyl-(1→6)-O-[β-D-xylopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-26-(β-D-glucopyranosyloxy)-, (3β,5α,25R)-)